5-Sulfanylidene-L-ornithine

• CAS No.: 167171-58-6
• Molecular Formula: C5H10N2O2S
• Molecular Weight: 162.207
• IUPAC Name: (2S)-2,5-diamino-5-sulfanylidenepentanoic acid
• InChI: InChI=1S/C5H10N2O2S/c6-3(5(8)9)1-2-4(7)10/h3H,1-2,6H2,(H2,7,10)(H,8,9)/t3-/m0/s1
• InChI Key: CINBWUSRSNZBFY-VKHMYHEASA-N
• SMILES: C(CC(=S)N)C(C(=O)O)N
• Synonyms: L-Ornithine, 5-thioxo- (9CI)

Description

5-Sulfanylidene-L-ornithine is a modified amino acid derivative of L-ornithine, characterized by a sulfanylidene (S=) group at the fifth (δ) nitrogen position. Its molecular structure includes an L-ornithine backbone with a thioamide functional group, which significantly alters its chemical reactivity and biological interactions compared to unmodified ornithine.

Comparison with Similar Compounds

Key Structural Features:

• Molecular Formula : C₁₁H₂₃N₃O₂S (for N⁵-sulfanylidene derivatives such as JM4) .
• Functional Groups :
  • Sulfanylidene (S=) group at the δ-nitrogen.
  • Primary amine at the α-nitrogen.
  • Carboxylic acid group.
• Stereochemistry : Retains the L-configuration of natural ornithine, critical for biological compatibility .

Physicochemical Properties:

• Solubility : Likely influenced by the sulfanylidene group, which may reduce water solubility compared to hydroxylated or acetylated derivatives .
• Reactivity : The thioamide group can participate in redox reactions and metal coordination, distinguishing it from other ornithine derivatives .

Comparison with Similar Compounds

Structural and Functional Comparisons

The table below compares 5-Sulfanylidene-L-ornithine with key derivatives of L-ornithine:

Compound	Molecular Formula	Functional Group	Molecular Weight	Solubility	Key Applications
5-Sulfanylidene-L-ornithine (JM4)	C₁₁H₂₃N₃O₂S	δ-Sulfanylidene (S=)	~261.39 g/mol	Limited water solubility	Biochemical research, enzyme studies
N⁵-Hydroxy-L-ornithine	C₅H₁₂N₂O₃	δ-Hydroxylamine (NHOH)	~148.16 g/mol	Moderate water solubility	Nitric oxide synthesis, microbial metabolism
DL-Ornithine	C₅H₁₂N₂O₂	Unmodified δ-amine	~132.16 g/mol	High water solubility	Precursor for polyamines, pharmaceuticals (e.g., eflornithine)
N⁵-Acetyl-L-ornithine	C₇H₁₄N₂O₃	δ-Acetyl (COCH₃)	~174.20 g/mol	Soluble in polar solvents	Arginine biosynthesis, metabolic studies
Benzofuranyl-sulfonyl derivative	C₂₀H₂₈N₄O₅S	δ-Benzofuranyl-sulfonylimidoyl	~428.53 g/mol	Insoluble in water, soluble in acidic/alkaline solutions	Enzyme cofactor studies, redox reactions

Key Research Findings

Reactivity :

• The sulfanylidene group in 5-Sulfanylidene-L-ornithine enhances its ability to chelate metals, making it useful in studies of metalloenzymes .
• In contrast, N⁵-hydroxy-L-ornithine participates in hydroxylation reactions critical for nitric oxide production .

Stability :

• 5-Sulfanylidene-L-ornithine is stable under inert conditions but may decompose in the presence of oxygen, similar to the benzofuranyl-sulfonyl derivative .
• N⁵-hydroxy-L-ornithine is prone to oxidation, requiring storage in reducing environments .